Cas no 4774-73-6 (Silane,diazidodimethyl-)

• Product Name: Silane,diazidodimethyl-
• CAS No: 4774-73-6
• MF: C₂H₆N₆Si
• MW: 142.194738864899
• MDL: MFCD00039832
• CID: 329051
• PubChem ID: 78506
• Update Time: 2025-04-19

Silane,diazidodimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane,diazidodimethyl-
• Diacetoxy Dimethylsilane
• diazido(dimethyl)silane
• Di-azido-dimethyl-silan
• Diazidodimethylsilane
• Dimethyl-diazido-silan
• Dimethyldiazidosilane
• dimethylsilyl diazide
• EINECS 225-318-9
• Silane,diazidodimethyl
• 4774-73-6
• NS00046635
• QYNWVPNBQDQHJF-UHFFFAOYSA-N
• SCHEMBL11361317
• Silane, diazidodimethyl-
• DTXSID5063603
• DTXCID6040583

• MDL： MFCD00039832
• Inchi： 1S/C2H6N6Si/c1-9(2,7-5-3)8-6-4/h1-2H3
• InChI Key： QYNWVPNBQDQHJF-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(N=[N+]=[N-])N=[N+]=[N-]

Computed Properties

• Exact Mass: 176.05000
• Monoisotopic Mass: 142.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 28.7A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.054 g/mL at 25 °C(lit.)
• Melting Point: −12.5 °C(lit.)
• Boiling Point: 163 °C(lit.)
• Flash Point: 153 °F
• Refractive Index: n20/D 1.403(lit.)
• PSA: 52.60000
• LogP: 0.81440
• Vapor Pressure: No data available

Silane,diazidodimethyl- Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3265 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-28-36/37/39-45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R34
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic azides
• Other Chemical Reagents Organic Metal Reagents